Cas no 1699739-77-9 (1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)-)

1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)- is a heterocyclic compound featuring a triazine core substituted with chlorine atoms and a dibenzofuranyl group. This structure imparts high thermal and chemical stability, making it suitable for applications in advanced material synthesis and specialty chemicals. The presence of reactive chlorine sites allows for further functionalization, enabling its use as a building block in polymers, agrochemicals, and pharmaceuticals. The dibenzofuranyl moiety contributes to enhanced electronic properties, potentially useful in optoelectronic materials. Its robust framework ensures compatibility with demanding industrial processes, while its modular design supports tailored modifications for specific research or manufacturing needs.

1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)- structure

1699739-77-9 structure

Product Name:1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)-

CAS No:1699739-77-9

MF:

MW:

MDL:MFCD32691204

CID:4674677

Update Time:2025-05-24

1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)-
- MDL： MFCD32691204

1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY272889-5g	2,4-Dichloro-6-(dibenzo[b,d]furan-2-yl)-1,3,5-triazine	1699739-77-9	≥95%	5g	¥9500.00	2025-04-17
eNovation Chemicals LLC	Y1052472-5g	2,4-Dichloro-6-(dibenzo[b,d]furan-2-yl)-1,3,5-triazine	1699739-77-9	95%	5g	$1090	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1577017-5g	2,4-Dichloro-6-(dibenzo[b,d]furan-2-yl)-1,3,5-triazine	1699739-77-9	98%	5g	￥14250	2023-04-15
eNovation Chemicals LLC	Y1052472-5g	2,4-Dichloro-6-(dibenzo[b,d]furan-2-yl)-1,3,5-triazine	1699739-77-9	95%	5g	$1090	2025-02-18
eNovation Chemicals LLC	Y1052472-5g	2,4-Dichloro-6-(dibenzo[b,d]furan-2-yl)-1,3,5-triazine	1699739-77-9	95%	5g	$1090	2025-02-28

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Additional information on 1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)-

Research Brief on 1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)- (CAS: 1699739-77-9): Recent Advances and Applications

The compound 1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)- (CAS: 1699739-77-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

Recent synthetic methodologies have optimized the production of 1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)-, with a focus on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that enhances the efficiency of the triazine ring formation, reducing byproduct formation. The compound's structural versatility allows for further functionalization, making it a valuable scaffold for the development of kinase inhibitors and other targeted therapies. Computational modeling has also been employed to predict its binding affinity with various biological targets, suggesting potential applications in oncology and inflammatory diseases.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)- exhibit promising inhibitory effects on specific protein kinases involved in cancer cell proliferation. For instance, a recent study highlighted its efficacy against the PI3K/AKT/mTOR pathway, which is often dysregulated in tumors. Additionally, its dibenzofuran moiety contributes to enhanced pharmacokinetic properties, such as improved solubility and metabolic stability, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article.

Beyond its therapeutic potential, this compound has also been investigated for its role in materials science. Its robust aromatic structure and electron-deficient triazine core make it a candidate for use in organic electronics and photovoltaics. Researchers have synthesized polymers incorporating this moiety, demonstrating tunable optoelectronic properties suitable for next-generation devices. These interdisciplinary applications underscore the compound's versatility and the need for continued exploration.

In conclusion, 1,3,5-Triazine, 2,4-dichloro-6-(2-dibenzofuranyl)- (CAS: 1699739-77-9) represents a multifaceted compound with significant promise in both pharmaceutical and materials science. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking its full potential.